N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C12H21N3O4S/c16-5-6-19-12(1-7-20-8-2-12)9-14-11(18)15-4-3-13-10(15)17/h16H,1-9H2,(H,13,17)(H,14,18)
• InChI Key: FVDXHHXAZFLOGH-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CNC(=O)N2CCNC2=O)OCCO
• Molecular Formula: C12H21N3O4S
• Molecular Weight: 303.38 g/mol

Description

N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C12H21N3O4S and its molecular weight is 303.38. The purity is usually 95%.
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Scientific Research Applications

Methylglyoxal in Biological Systems

Methylglyoxal, a highly reactive alpha-oxoaldehyde, is formed in organisms through enzymatic and nonenzymatic reactions. It's involved in the modification of proteins by forming advanced glycation end-products. These modifications are linked to complications in diabetes and some neurodegenerative diseases. Methylglyoxal's presence in foodstuffs and its implications for health, including its potential anticancer activity, highlights the importance of understanding reactive compounds in biology and medicine (Nemet, Varga-Defterdarović, & Turk, 2006).

Antimicrobial Activity of Derivatives

The synthesis and evaluation of thiazolidine-2,4-dione carboxamide and amino acid derivatives have shown antimicrobial and antifungal activities. These compounds were tested against various bacterial and fungal species, demonstrating the potential for similar compounds to serve as leads in developing new antimicrobial agents. This research direction could be relevant for investigating N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2-oxoimidazolidine-1-carboxamide's potential applications in combating infections (Alhameed et al., 2019).

Role in Taste Modulation

Compounds related to this compound may have applications in taste modulation. For instance, specific aminopropionic acid derivatives enhance the sensory experience of food by affecting mouthdryness and mouthfulness. Understanding how structural components of compounds influence taste perception could lead to innovations in food science and technology (Kunert, Walker, & Hofmann, 2011).

Chemical Synthesis and Applications

In the realm of chemical synthesis, exploring the preparation and biological activities of various derivatives, including those with antimicrobial properties, offers insight into the potential utility of structurally complex compounds. These studies can inform the development of new pharmaceuticals, highlighting a possible research avenue for this compound (Kukharev et al., 2010).